Cas no 1806862-74-7 (3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde
• CAS No: 1806862-74-7
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4863916
• Update Time: 2025-06-07

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c1-4-2-12-7(8(10)11)6(9)5(4)3-13/h2-3,8H,1H3
• InChI Key： AYQIRTUCAURAGW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde

Introduction to 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde (CAS No. 1806862-74-7)

3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde (CAS No. 1806862-74-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde includes a bromine atom, a difluoromethyl group, and a methyl group, all of which contribute to its chemical reactivity and biological activity. The presence of these functional groups makes it an attractive candidate for synthetic transformations and drug design. Recent studies have highlighted its role in the synthesis of bioactive molecules and its potential as a building block in the development of new drugs.

In the context of medicinal chemistry, 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde has been explored for its ability to modulate various biological targets. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its use as a scaffold for designing inhibitors of kinases, which are key enzymes implicated in cancer and inflammatory diseases. The bromine atom and difluoromethyl group provide opportunities for fine-tuning the pharmacological properties of derived compounds, such as their potency, selectivity, and metabolic stability.

The synthetic accessibility of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde has also been a subject of interest. Several efficient synthetic routes have been reported, enabling the large-scale production of this compound for further research and development. One such method involves the sequential introduction of the bromine, difluoromethyl, and methyl groups onto a pyridine core, followed by the formation of the aldehyde functionality. These synthetic strategies not only enhance the availability of the compound but also facilitate the exploration of its derivatives with modified properties.

In addition to its role in drug discovery, 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde has been studied for its potential as a probe molecule in chemical biology. Its unique chemical structure allows it to interact with specific biomolecules, providing insights into their function and regulation. For example, it has been used to investigate protein-protein interactions and signaling pathways in living cells. The ability to label and track this compound using various analytical techniques further enhances its utility as a research tool.

The biological activity of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde has been evaluated through a range of in vitro and in vivo assays. Preclinical studies have demonstrated its efficacy in inhibiting target enzymes and modulating cellular processes associated with disease states. These findings have paved the way for further investigation into its therapeutic potential and possible clinical applications.

In conclusion, 3-Bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxaldehyde (CAS No. 1806862-74-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel therapeutic agents and research tools. Ongoing studies continue to uncover new aspects of its biological activity and potential uses, underscoring its significance in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.